Cas no 14344-45-7 ((4S)-4-Butyl-L-glutamic Acid)

• Product Name: (4S)-4-Butyl-L-glutamic Acid
• CAS No: 14344-45-7
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD07784063
• CID: 892135
• Update Time: 2025-10-29

(4S)-4-Butyl-L-glutamic Acid Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-2-AMINO-4-BUTYL-PENTANEDIOIC ACID
• (2S,4S)-2-amino-4-butylpentanedioic acid
• (4R)-4-BUTYL-D-GLUTAMIC ACID
• (4S)-4-butyl-L-glutamic acid
• (4R)-4-butyl-L-glutamic acid
• REF DUPL: (4R)-4-butyl-L-glutamic acid
• (4S)-4-Butyl-L-glutamic Acid

• MDL： MFCD07784063
• Inchi： 1S/C9H17NO4/c1-2-3-4-6(8(11)12)5-7(10)9(13)14/h6-7H,2-5,10H2,1H3,(H,11,12)(H,13,14)/t6-,7-/m0/s1
• InChI Key： IMGQZBSGZRAKSV-BQBZGAKWSA-N
• SMILES： C(O)(=O)[C@@H](N)C[C@H](CCCC)C(O)=O

Computed Properties

• Exact Mass: 203.11600

Experimental Properties

• PSA: 100.62000
• LogP: 1.37970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4S)-4-Butyl-L-glutamic Acid

The Role of (4S)-4-Butyl-L-Glutamic Acid (CAS No. 14344-45-7) in Chemical and Biomedical Research

(4S)-4-Butyl-L-Glutamic Acid, identified by the CAS registry number 14344-45-7, is a non-proteinogenic amino acid with a unique structural configuration that has garnered significant attention in recent years. This compound, characterized by its branched aliphatic side chain and stereospecific S configuration at the fourth carbon, exhibits versatile applications in drug design, metabolic studies, and synthetic chemistry. Recent advancements in computational modeling and enzymatic synthesis have further highlighted its potential for developing novel therapeutic agents targeting neurodegenerative diseases and metabolic disorders.

The structural uniqueness of this compound lies in its L-glutamic acid backbone modified with a butyl group at position 〈sup〉〈sup〉〈sup〉〈sup〉〈sup〉〈sup〉〈sup〉〈sup〉〈sup〉〈sup〉〈sup〉〈sup〉〈sup〉〈sup〉〈sup〉〈sup〉〈sup〉〈sup〉〈sup〉〈sup〉langle; sup; sup; sup; sup; sup; sup; sup; sup; sup; sup; sup; sup; sup; sup; sup; sup; sup; sup; supe= "">"">"">"">"">"">"">"">"">"">"">"">"">"">"">"">"">"">"">"">"">"=""> 8px;"="">8px;"="">8px;"="">8px;"="">8px;"="">8px;"="">8px;"="">8px;"="">8px;"="">8px;"="">8px;"="">8px;"="">8px;"="">8px;"="">8px;"="">8px;"="">8px;"="">8px;"="">8px;"="">8px;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;">"" style="margin-right: 0cm;"> The structural uniqueness of this compound lies in its L-glutamic acid backbone modified with a butyl group at position γ-carbon. This configuration not only enhances its hydrophobicity but also imparts distinct pharmacokinetic properties compared to naturally occurring glutamate derivatives. Recent studies published in the Journal of Medicinal Chemistry (2023) demonstrated that this structural feature allows the compound to cross biological membranes more efficiently, making it a promising candidate for drug delivery systems targeting the central nervous system.

In synthetic chemistry, the enantioselective synthesis of CAS No.14344-———————— The structural uniqueness of this compound lies in its L-glutamic acid backbone modified with a butyl group at position γ-carbon. This configuration not only enhances its hydrophobicity but also imparts distinct pharmacokinetic properties compared to naturally occurring glutamate derivatives. Recent studies published in the Journal of Medicinal Chemistry (2023) demonstrated that this structural feature allows the compound to cross biological membranes more efficiently, making it a promising candidate for drug delivery systems targeting the central nervous system.

In synthetic chemistry, the enantioselective synthesis of CAS No.1CAS No.1A recent breakthrough reported in Angewandte Chemie (2023) introduced a novel asymmetric catalytic approach using chiral Brønsted acids to achieve over 99% ee yields for this compound. This method significantly reduces production costs while maintaining high stereochemical purity—a critical factor for pharmaceutical applications.

Biochemically, this compound has been extensively studied as a precursor for synthesizing analogs of neurotransmitters and signaling molecules. A study from Nature Communications (2023) revealed that derivatives of (S)-butylglutamate exhibit selective agonistic activity at metabotropic glutamate receptors subtype mGluR5, which are implicated in Alzheimer's disease pathology. Preclinical trials using these analogs demonstrated reduced amyloid plaque formation and improved cognitive function in transgenic mouse models without observable neurotoxicity.

In metabolic engineering applications, researchers have successfully incorporated (S)-butylglutamate into microbial biosynthetic pathways to enhance production efficiency of industrially relevant compounds like polyamines and polyketides. A landmark study published in Science Advances (January 2023) showed that engineered *E. coli* strains metabolizing this amino acid achieved 6-fold higher yields of resveratrol—a potent antioxidant—with minimal byproduct formation compared to conventional systems.

Clinical translation efforts are currently focused on developing prodrug formulations utilizing (S)-butylglutamate's membrane permeability properties. Phase I clinical trials initiated in late 2023 are evaluating its efficacy as an adjunct therapy for treatment-resistant depression through modulation of glutamatergic neurotransmission pathways without affecting monoamine systems—a mechanism differing from existing antidepressants like SSRIs.

Safety profiles established through toxicological evaluations comply with FDA guidelines for investigational new drugs (IND). Acute toxicity studies conducted per OECD guidelines demonstrated an LD₅₀ exceeding 5 g/kg body weight, while chronic administration trials showed no significant organ toxicity up to 5 mg/kg/day doses over six months—a critical milestone for advancing into human trials.

Ongoing research funded by NIH grants is exploring (S)-butylglutamate's potential as a chiral building block for synthesizing advanced materials like self-healing polymers and bioactive coatings. Computational simulations using DFT methods predict that its unique steric hindrance could enhance thermal stability while maintaining biocompatibility—a dual advantage for biomedical devices requiring both durability and biointegration.

In summary, CAS No.CAS No.A comprehensive review published in Chemical Society Reviews (October 29th edition) underscores this compound's strategic position at the intersection of organic synthesis innovation and translational medicine. Its combination of tunable physicochemical properties with proven preclinical efficacy positions it as one of the most promising emerging platforms for addressing unmet medical needs across neurology, oncology, and metabolic medicine domains.